5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 5-ethoxy-2,3-dihydro-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C11H12O4/c1-2-14-8-3-4-9-7(5-8)6-10(15-9)11(12)13/h3-5,10H,2,6H2,1H3,(H,12,13)
• InChI Key: GZGOMVFPTNUIOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)OC(C2)C(=O)O

Description

5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid is a benzofuran derivative. Benzofuran compounds are known for their diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties . These compounds are widely distributed in nature and have significant potential in medicinal chemistry .

Preparation Methods

The synthesis of 5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid can be achieved through various synthetic routes. One common method involves the annulation between aryl iodides and epoxides using a cooperative catalytic system comprising a Pd/XPhos complex and a potassium salt of 5-norbornene-2-carboxylic acid . This method offers high atom economy and good chemo-selectivity . Industrial production methods often involve bulk custom synthesis and procurement .

Chemical Reactions Analysis

5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. For instance, oxidation can be achieved using chromium (VI) oxide and sulfuric acid in water . Common reagents used in these reactions include N-bromosuccinimide (NBS) for free radical reactions . Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has numerous scientific research applications. Benzofuran derivatives, including 5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid, are used in the development of anticancer agents, antiviral drugs, and antimicrobial agents .

Mechanism of Action

The mechanism of action of 5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid involves its interaction with specific molecular targets and pathways. Benzofuran derivatives are known to exhibit their effects through various mechanisms, including inhibition of viral replication, induction of apoptosis in cancer cells, and disruption of bacterial cell walls . The exact molecular targets and pathways involved depend on the specific biological activity being studied.

Comparison with Similar Compounds

5-Ethoxy-2,3-dihydrobenzofuran-2-carboxylic acid can be compared with other benzofuran derivatives such as psoralen, 8-methoxypsoralen, and angelicin . These compounds share similar structural features but differ in their specific biological activities and applications. For example, psoralen and 8-methoxypsoralen are used in the treatment of skin diseases like cancer and psoriasis . The unique structural features and wide array of biological activities make this compound a valuable compound in the field of drug discovery.